Primisulfuron-methyl

• CAS No.: 86209-51-0
• Product Name: Primisulfuron-methyl
• Molecular Formula: C15H12F4N4O7S
• Molecular Weight: 468.3 g/mol
• IUPAC Name: methyl 2-[[4,6-bis(difluoromethoxy)pyrimidin-2-yl]carbamoylsulfamoyl]benzoate
• Standard InChI: InChI=1S/C15H12F4N4O7S/c1-28-11(24)7-4-2-3-5-8(7)31(26,27)23-15(25)22-14-20-9(29-12(16)17)6-10(21-14)30-13(18)19/h2-6,12-13H,1H3,(H2,20,21,22,23,25)
• Standard InChIKey: ZTYVMAQSHCZXLF-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1S(=O)(=O)NC(=O)NC2=NC(=CC(=N2)OC(F)F)OC(F)F
• Canonical SMILES: COC(=O)C1=CC=CC=C1S(=O)(=O)NC(=O)NC2=NC(=CC(=N2)OC(F)F)OC(F)F
• Colorform: Colorless crystals; Fine white powde
• Density: 1.61 @ 20 °C
• Melting Point: 196.0 °C; 194.8-197.4 °C (decomposition)
• Shelf Life: Compatible in tank mixtures with atrazine, bromoxynil, cyanazine, dicamba & 2,4-D.
• Solubility: 7.05e-06 M; Solubility in acetone 35,000 mg/l, ethanol 1000 mg/l, toluene 570 mg/l, n-octanol 7.7 mg/l, n-hexane 1.5 mg/l (all measured at 25 °C); Solubility in water: 3.3 (pH 5), 243 (pH 7), 5280 (pH 9) (all in mg/l)
• Synonyms: Beacon(TM), Primisulfuron, Rifle(TM)
• Vapor Pressure: 5X10-3 mPa (<3.75X10-8 mm Hg) @ 25 °C
• PubChem Compound: 101525
• Last Modified: Nov 11 2021